2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline

• IUPAC Name: [2-(3-chlorophenyl)quinolin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H17ClN2O2/c21-15-5-3-4-14(12-15)19-13-17(16-6-1-2-7-18(16)22-19)20(24)23-8-10-25-11-9-23/h1-7,12-13H,8-11H2
• InChI Key: YNZLWEDLRYIKQI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol

Description

2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline, also known as CpdA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CpdA belongs to the quinoline class of compounds and has been shown to have anti-inflammatory and immunomodulatory properties.

Mechanism of Action

2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline has been shown to interact with the glucocorticoid receptor and modulate its activity. This interaction leads to the downregulation of pro-inflammatory genes and the upregulation of anti-inflammatory genes. This compound has also been shown to inhibit the activity of NF-kB, a transcription factor that regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. This compound has also been shown to reduce the migration of immune cells to sites of inflammation and inhibit the activation of T cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This compound is also readily available and relatively inexpensive. One of the limitations of using this compound is that it has not been extensively tested in clinical trials, and its safety and efficacy in humans is not well established.

Future Directions

There are a number of potential future directions for the study of 2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline. One area of research could be to investigate its potential therapeutic applications in other diseases such as inflammatory bowel disease and psoriasis. Another area of research could be to investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies could be conducted to better understand the safety and efficacy of this compound in humans.

Scientific Research Applications

2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline has been extensively studied for its potential therapeutic applications in a variety of diseases such as rheumatoid arthritis, multiple sclerosis, and cancer. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines.